Cas no 842973-73-3 (5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine)

5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine is a heterocyclic compound featuring a [1,3,4]thiadiazole core substituted with an amine group and a 2-(4-chlorophenoxy)ethyl side chain. This structure imparts potential utility in agrochemical and pharmaceutical applications due to its thiadiazole scaffold, known for biological activity. The presence of the 4-chlorophenoxy moiety may enhance lipophilicity and binding affinity, making it a candidate for further derivatization or as an intermediate in synthesis. Its well-defined molecular architecture allows for precise modifications, supporting research in developing novel bioactive molecules. The compound’s purity and stability under standard conditions facilitate its use in experimental and industrial settings.
5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine structure
842973-73-3 structure
Product Name:5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine
CAS No:842973-73-3
MF:C10H10ClN3OS
MW:255.723899364471
CID:3079984
PubChem ID:1089189
Update Time:2025-05-22

5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine
    • [5-[2-(4-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-yl]amine
    • 5-(2-(4-Chlorophenoxy)ethyl)-1,3,4-thiadiazol-2-amine
    • 5-[2-(4-chloranylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
    • 842973-73-3
    • AKOS000303261
    • CHEMBL1431583
    • DB-088026
    • MLS000526313
    • SMR000116787
    • cid_1089189
    • BDBM56322
    • HMS2488B16
    • SR-01000325013
    • 5-[2-(4-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-amine
    • SR-01000325013-1
    • MDL: MFCD06010439
    • Inchi: 1S/C10H10ClN3OS/c11-7-1-3-8(4-2-7)15-6-5-9-13-14-10(12)16-9/h1-4H,5-6H2,(H2,12,14)
    • InChI Key: ZUFMTDGRGLKIFZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCCC1=NN=C(N)S1

Computed Properties

  • Exact Mass: 255.0233108Da
  • Monoisotopic Mass: 255.0233108Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 89.3Ų

5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine Pricemore >>

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Additional information on 5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine

5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS No. 842973-73-3): A Comprehensive Overview

5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS No. 842973-73-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiadiazole core and phenoxyethyl side chain, exhibits versatile properties that make it a subject of ongoing scientific exploration. Its molecular structure, which includes a chloro-substituted aromatic ring, contributes to its potential applications in drug discovery and crop protection.

The growing interest in 5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine is partly driven by its structural similarity to bioactive molecules used in antimicrobial and antifungal agents. Researchers are actively investigating its mechanism of action, particularly its interaction with enzymatic pathways in target organisms. The compound's heterocyclic framework is a key feature that enhances its binding affinity to biological targets, making it a promising candidate for further development.

In the context of agrochemical innovation, CAS No. 842973-73-3 has been studied for its potential role in pest management. The chlorophenoxy moiety in its structure is known to influence its bioactivity, offering a pathway for designing more efficient and environmentally friendly pesticides. This aligns with current trends in sustainable agriculture, where reducing chemical load while maintaining efficacy is a top priority.

From a synthetic chemistry perspective, the preparation of 5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine involves multi-step organic reactions, including cyclization and substitution processes. The compound's purity and yield are critical factors for its application in research, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. These methodologies ensure the compound meets the stringent standards required for pharmaceutical and agrochemical studies.

The pharmacological potential of CAS No. 842973-73-3 extends to its exploration as a lead compound in drug development. Its thiadiazole-2-amine scaffold is a common motif in molecules with anti-inflammatory and anticancer properties. Recent studies have highlighted its ability to modulate specific cellular pathways, sparking interest in its use for treating chronic diseases. This aligns with the broader search for novel therapeutics in precision medicine.

Environmental and toxicological studies of 5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine are also underway, addressing concerns about its ecological impact. Regulatory bodies emphasize the need for biodegradability and low toxicity in new chemical entities, making this an essential area of research. The compound's behavior in soil and water systems is being evaluated to ensure compliance with global environmental standards.

In summary, 5-[2-(4-Chloro-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS No. 842973-73-3) represents a fascinating intersection of chemistry and biology. Its diverse applications, from agrochemicals to pharmaceuticals, underscore its importance in modern science. As research progresses, this compound may pave the way for breakthroughs in sustainable agriculture and targeted therapies, addressing some of the most pressing challenges in these fields.

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